Cas no 871723-90-9 (1-(5-Bromopyridin-2-yl)ethanamine)

• Product Name: 1-(5-Bromopyridin-2-yl)ethanamine
• CAS No: 871723-90-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD27921507
• CID: 1025490
• PubChem ID: 51358483
• Update Time: 2025-05-20

1-(5-Bromopyridin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-2-yl)ethanamine
• 1-(5-Bromopyridin-2-yl)ethamine
• 1-(5-bromopyridin-2-yl)ethanamine hydrochloride
• 2-(1-Aminoethyl)-5-bromopyridine
• 1-(5-Bromopyridin-2-yl)ethan-1-amine
• VKVGAVMRFMGWMB-UHFFFAOYSA-N
• 3774AC
• 1-(5-Bromo-pyridin-2-yl)-ethylamine
• SY046404
• 2-Pyridinemethanamine, 5-bromo-?-methyl-
• 2-Pyridinemethanamine, 5-bromo-alpha-methyl-
• 5-Bromo-α-methyl-2-pyridinemethanamine (ACI)
• 1-(5-Bromopyridin-2-yl)ethylamine
• N11298
• DB-336812
• CS-0130327
• MFCD09256734
• DTXSID80679975
• (S)-1-(5-Bromopyridin-2-yl)ethan-1-amine
• SCHEMBL2588895
• SB46641
• SB55406
• MFCD17016105
• AKOS015917042
• (S)-1-(5-Bromo-2-pyridyl)ethanamine
• SB46655
• (R)-1-(5-Bromopyridin-2-yl)ethan-1-amine
• SY352715
• (R)-1-(5-Bromo-2-pyridyl)ethanamine
• WJB72390
• 871723-90-9
• SY383552
• EN300-190553
• CS-12320
• MFCD09256735

• MDL： MFCD27921507
• Inchi： 1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3
• InChI Key： VKVGAVMRFMGWMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)N)=NC=1

Computed Properties

• Exact Mass: 199.995
• Monoisotopic Mass: 199.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 257.6±25.0 °C at 760 mmHg
• Flash Point: 109.6±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(5-Bromopyridin-2-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Bromopyridin-2-yl)ethanamine

1-(5-Bromopyridin-2-yl)ethanamine: A Comprehensive Overview

CAS No 871723-90-9, commonly referred to as 1-(5-Bromopyridin-2-yl)ethanamine, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position and an ethanamine group attached at the 2-position. The compound's structure lends it to various applications, particularly in drug discovery and development.

The synthesis of 1-(5-Bromopyridin-2-yl)ethanamine typically involves a multi-step process, often starting with the bromination of pyridine derivatives followed by nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made the compound more accessible for research and commercial purposes.

One of the most promising areas of research involving CAS No 871723-90-9 is its potential application in medicinal chemistry. Studies have shown that this compound exhibits interesting biological activities, particularly in modulating enzyme activity and receptor binding. For instance, researchers have explored its role as a ligand in G-protein coupled receptor (GPCR) signaling, which is crucial for drug development targeting various diseases, including neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 1-(5-Bromopyridin-2-yl)ethanamine has also been investigated for its electronic properties in materials science. Its nitrogen-containing heterocyclic structure makes it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent studies have demonstrated its ability to enhance charge transport properties in organic devices, paving the way for potential applications in flexible electronics and optoelectronic devices.

The environmental impact of CAS No 871723-90-9 has also been a topic of interest. Researchers have assessed its biodegradability and toxicity under various conditions. Initial findings suggest that the compound exhibits moderate biodegradation rates under aerobic conditions, but further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 1-(5-Bromopyridin-2-yl)ethanamine (CAS No 871723-90-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.